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Compound of Interest

Compound Name: Benzoyl bromide

Cat. No.: B1216830 Get Quote

Introduction

Benzoyl bromide (C₇H₅BrO) is a highly reactive acyl bromide used extensively in organic

synthesis as a versatile benzoylating agent.[1][2] Its utility in the production of pharmaceuticals,

dyes, and other fine chemicals is significant. However, its high reactivity, particularly with water

and nucleophiles, presents considerable safety challenges. This technical guide provides a

comprehensive overview of the safety data, handling precautions, and emergency procedures

for benzoyl bromide, designed for researchers, scientists, and professionals in drug

development. Adherence to these protocols is critical to ensure a safe laboratory environment.

Hazard Identification and Classification
Benzoyl bromide is classified as a hazardous substance requiring stringent handling

protocols. It is corrosive, a lachrymator, and reacts violently with water.[3] The primary hazards

are severe skin burns, serious eye damage, and respiratory irritation.[4][5]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4]

Corrosive to Metals 1
H290: May be corrosive to

metals[5]

--- ---
Supplementary Hazard:

Reacts violently with water[3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of benzoyl bromide is

essential for its safe handling and storage.
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Property Value

Molecular Formula C₇H₅BrO[3][6]

Molecular Weight 185.02 g/mol [1][3][6]

CAS Number 618-32-6[1][3][6]

Appearance Clear, light orange liquid[2][6]

Density 1.570 - 1.572 g/mL at 25 °C[1][3][6]

Melting Point -24 °C[6]

Boiling Point 218-219 °C (at 760 mmHg)[1][6]

Flash Point 89.7 °C - 90 °C (closed cup)[1][6]

Vapor Pressure 0.125 mmHg at 25 °C[6]

Refractive Index n20/D 1.584 - 1.589[1][6]

Solubility
Reacts violently with water; soluble in many

organic solvents[3][7]

UN Number 3265[6]

Hazard Class 8[6]

Packing Group II[6]

Handling and Storage Protocols
Strict protocols must be followed to mitigate the risks associated with benzoyl bromide.

Experimental Protocol 3.1: Engineering Controls and
Personal Protective Equipment (PPE)
Objective: To establish a safe environment for handling benzoyl bromide by minimizing

exposure.

Methodology:
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All manipulations of benzoyl bromide must be conducted within a certified chemical fume

hood to control vapor exposure.[3]

An operational eyewash station and safety shower must be located in close proximity to the

workstation.[3]

Personal Protective Equipment (PPE): The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles and a full-face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[3]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber) and a lab

coat or chemical-resistant apron to prevent skin contact.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Experimental Protocol 3.2: General Handling Procedures
Objective: To provide a standardized procedure for the safe transfer and use of benzoyl
bromide.

Methodology:

Before use, ensure all glassware and equipment are thoroughly dried to prevent violent

reactions.

Handle the substance under an inert atmosphere, such as nitrogen or argon, to prevent

contact with atmospheric moisture.[3][6]

Avoid breathing any mists, vapors, or spray.[3] Do not allow the chemical to come into

contact with eyes, skin, or clothing.[3]

Keep the container away from heat, sparks, and open flames.[3]

After handling, wash hands and any exposed skin thoroughly.[3]
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Do not allow the product to come into contact with water.[3]

Experimental Protocol 3.3: Storage Procedures
Objective: To ensure the stable and safe long-term storage of benzoyl bromide.

Methodology:

Store the material in a designated corrosives area.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Protect the container from moisture and store locked up.[3]

For optimal stability, store under an inert gas (nitrogen or argon) at a temperature of 2–8 °C.

[6]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

alcohols.[3]

Emergency Procedures and First Aid
Immediate and appropriate response to an exposure or spill is critical.

Workflow 4.1: Benzoyl Bromide Spill Response
The following workflow outlines the necessary steps to be taken in the event of a spill.
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Immediate Actions Cleanup Protocol Final Steps

Spill Detected Evacuate Immediate Area Alert Personnel & Safety Officer Don Full PPE
(Respirator, Gloves, Goggles, Coat) Remove All Ignition Sources Cover with Inert, Dry Material

(Sand, Vermiculite)
Collect in a Suitable,

Closed Container for Disposal Decontaminate Area Dispose as Hazardous Waste
(Follow Local Regulations) Complete Incident Report

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air.
2. Keep at Rest.

3. Call for Immediate Medical Attention.

1. Immediately Remove Contaminated Clothing.
2. Rinse Skin with Plenty of Water/Shower.

3. Call for Immediate Medical Attention.

1. Rinse Cautiously with Water for >15 mins.
2. Remove Contact Lenses if Possible.
3. Call for Immediate Medical Attention.

1. Rinse Mouth Thoroughly.
2. DO NOT Induce Vomiting.

3. Call for Immediate Medical Attention.

Incompatible Materials

Benzoyl Bromide

Water

Violent Reaction,
Forms HBr Gas

Strong Bases

Exothermic Reaction

Alcohols

Exothermic Reaction

Strong Oxidizing Agents

Fire/Explosion Hazard

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

